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Compound of Interest

Compound Name:
3-(2-Bromoethyl)pyridine

hydrobromide

CAS No.: 41039-91-2

Cat. No.: B1290233

Get Quote

Executive Safety Summary
3-(2-Bromoethyl)pyridine hydrobromide is not merely a corrosive salt; it is a reactive

electrophile with significant alkylating potential.[1] Unlike simple inorganic acids, the 2-

bromoethyl moiety serves as a potent leaving group, capable of alkylating biological

macromolecules (DNA/proteins) upon contact.[1]

Immediate Hazard Profile:

Skin/Eye: Causes severe skin burns and eye damage (Category 1B).[1]

Respiratory: Potent mucosal irritant; inhalation of dust can cause delayed pulmonary edema.

[1]

Reactivity: Hygroscopic; hydrolysis releases hydrobromic acid (HBr).[1]
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Risk Assessment: The "Why" Behind the Protocol
To ensure safety, we must understand the mechanism of toxicity.[1]

The danger of this compound lies in its structure.[1] The pyridine ring activates the ethyl chain,

and the terminal bromine is a weak base but a good leaving group.[1]

The Mechanism: Upon contact with nucleophiles (like amino groups in skin proteins), the

bromine is displaced, covalently binding the pyridine-ethyl group to the tissue.[1] This is an

irreversible alkylation event, leading to cellular necrosis and potential sensitization.[1]

The Salt Factor: As a hydrobromide salt, moisture from the air or skin converts surface

particles into concentrated hydrobromic acid, exacerbating the chemical burn with thermal

injury from the heat of hydration.[1]

PPE Matrix: The Defense System
Standard lab coats are insufficient. Use this tiered defense system.
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Protection Zone Required Equipment Technical Justification

Respiratory
Fume Hood (Class II, Type A2

or B2)

Primary containment.[1] The

solid dust is fine and

electrostatic; open-bench

handling is strictly prohibited.

[1]

Ocular
Chemical Splash Goggles

(ANSI Z87.1+)

Safety glasses allow dust entry

from the sides.[1] Goggles

provide a seal against

corrosive dust and vapors.[1]

Dermal (Hands)
Double Nitrile Gloves (min.[1] 5

mil outer)

Outer: 5-8 mil Nitrile (Sacrificial

layer).Inner: 4 mil Nitrile

(Barrier layer).Latex is

permeable to organic halides

and should be avoided.[1]

Dermal (Body) Tyvek® Lab Coat/Sleeves

Cotton absorbs and holds the

chemical against the skin.[1]

Tyvek repels particulates and

provides a buffer zone.[1]

Face Face Shield (8-inch)

Required only when handling

quantities >5g or performing

vigorous reactions where

splash risk exists.[1]

Operational Workflow & Logic
This diagram outlines the decision logic for moving the chemical from storage to reaction,

minimizing exposure windows.
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Caption: Operational logic flow ensuring containment. Note that solubilization occurs

immediately after weighing to lock down dust hazards.[1]

Detailed Handling Protocol
A. Preparation[1][3]

Humidity Control: This salt is hygroscopic.[1] Ensure the room humidity is <50% if possible,

or work quickly. Clumping indicates moisture absorption, which increases acidity.[1]

The "Clean-Dirty" Hand Rule: Designate your non-dominant hand as "clean" (touching sash,

notebook) and dominant hand as "dirty" (touching spatula, vial).[1]

B. Weighing & Transfer[1]
Static Elimination: Use an anti-static gun on the weighing boat and spatula.[1] Alkylating salts

are often electrostatic and will "jump" onto gloves.[1]

Containment: Place the balance inside the fume hood. If this is impossible, use a secondary

containment box for transport.

Technique:

Open vial only inside the hood.[1]

Weigh required amount.[1]
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Crucial Step: Do not transport the solid powder across the lab.[1] Dissolve it in the reaction

solvent (e.g., DCM, DMF) inside the weighing boat or a small vial within the hood before

moving it to the reaction setup.[1] Transporting liquids is safer than transporting dust.[1]

C. Decontamination[1]
Wipe the exterior of the stock bottle with a dry tissue, then a tissue dampened with saturated

sodium bicarbonate (to neutralize trace acidity) before returning to storage.[1]

Dispose of tissues as solid hazardous waste immediately.[1]

Emergency Response: Self-Validating Systems
In the event of exposure, seconds count.[1] The alkylation mechanism begins immediately.[1]

Scenario Immediate Action Secondary Action

Skin Contact

Flush for 15 mins. Do not

scrub (scrubbing drives the

alkylator deeper).[1]

Apply Calcium Gluconate gel if

available (standard for HF, but

helpful for HBr burns to

sequester bromide ions) or

treat as a severe acid burn.[1]

Seek medical aid.

Eye Contact
Flush for 15 mins. Hold eyelids

open forcibly.

Do not use neutralizers in the

eye.[1] Transport to ER

immediately.

Spill (Solid)

Cover with dry absorbent pads

or sand.[1] Do not add water

(generates HBr gas).[1]

Scoop into a jar. Wipe area

with 5% Sodium Bicarbonate

solution to quench residues.[1]

Disposal & Deactivation
Never dispose of active alkylating agents in the trash or drain.[1]

Quenching (Small Scale):
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Residues on glassware can be deactivated by rinsing with a dilute solution of ammonia or

sodium hydroxide.[1] This hydrolyzes the bromoethyl group to a less toxic hydroxyethyl

group and neutralizes the HBr salt.[1]

Waste Stream:

Solid Waste: Label as "Toxic Solid, Organic, Corrosive."[1]

Liquid Waste: Halogenated Organic Waste.[1]

Sharps: Any needles used with this compound must go into a dedicated sharps bin, not

general trash.[1]
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(Note: While specific SDSs for the ethyl-derivative are less common in public repositories than

the methyl-derivative, the functional group chemistry and safety protocols are identical for the

purpose of PPE selection.)[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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